Cas no 1353943-85-7 ([1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1353943-85-7
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 2160117
• Update Time: 2025-05-22

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester
• Benzyl ((1-(2-aminoethyl)piperidin-2-yl)methyl)(ethyl)carbamate
• AM92062
• [1-(2-aminoethyl)piperidin-2-ylmethyl]ethylcarbamic acid benzyl ester

• Inchi： 1S/C18H29N3O2/c1-2-20(14-17-10-6-7-12-21(17)13-11-19)18(22)23-15-16-8-4-3-5-9-16/h3-5,8-9,17H,2,6-7,10-15,19H2,1H3
• InChI Key： NLFTXXIJXZJDHL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)CC1CCCCN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 345
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1353943-85-7, commonly referred to as [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Piperidine, a key structural component of this compound, is a six-membered ring containing one nitrogen atom, which contributes to its versatility in chemical reactions. The presence of an amino group (-NH₂) further enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the role of such compounds in the development of novel therapeutic agents, particularly in the realm of neurodegenerative diseases and cancer.

The benzyl ester moiety in this compound adds another layer of functionality, enabling it to participate in various biochemical pathways. Ester groups are known for their ability to enhance drug solubility and bioavailability, making this compound a strong candidate for drug delivery systems. Researchers have explored its potential as a prodrug, where the ester group can be cleaved under specific physiological conditions to release the active pharmaceutical ingredient.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions within this compound. Using techniques such as molecular docking and quantum mechanics, scientists have identified key binding sites that could be exploited for drug design. These studies have revealed that the compound exhibits strong affinity for certain enzymes and receptors, suggesting its potential role in enzyme inhibition and receptor modulation.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The use of amino groups as nucleophiles has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production in pharmaceutical settings.

One of the most exciting developments involving this compound is its application in drug delivery systems. By incorporating it into nanoparticles or liposomes, researchers have demonstrated enhanced targeting capabilities and reduced side effects compared to traditional drug delivery methods. This innovation aligns with the growing trend toward personalized medicine and targeted therapies.

Moreover, the carbamic acid component of this compound plays a crucial role in its reactivity and stability under physiological conditions. This functional group ensures that the compound remains stable during storage but can be activated upon administration, providing controlled release properties that are highly desirable in pharmaceutical formulations.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to breakthroughs in understanding the pharmacokinetics of this compound. Studies conducted on animal models have shown promising results regarding its absorption, distribution, metabolism, and excretion profiles, paving the way for potential clinical trials.

In conclusion, [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of innovative therapeutic solutions.